Cas no 83626-35-1 (4-(trans-4-Butylcyclohexyl)benzoic acid)

4-(trans-4-Butylcyclohexyl)benzoic acid Properties

Names and Identifiers

• 4-(trans-4-Butylcyclohexyl)benzoic acid
• 4-(4-butylcyclohexyl)benzoic acid
• 4-(TRANS-4-N-BUTYLCYCLOHEXYL)BENZOIC ACID
• 4-TRANS-BUTYLCYCLOHEXYL BENZOIC ACID
• Benzoicacid, 4-(4-butylcyclohexyl)-, trans-
• 4-Butylcyclohexyl Benzoic Acid
• ChemDiv3_000313
• Oprea1_251533
• Oprea1_048410
• HMS1473O05
• VZ27965
• IDI1_019631
• 4-(trans-4-Butylcyclohexyl)-benzoic acid
• Nb(tr
• 4-(trans-4-Butylcyclohexyl)benzoic acid (ACI)
• Benzoic acid, 4-(4-butylcyclohexyl)-, trans- (ZCI)
• AKOS000618608
• DS-17497
• 83626-35-1
• NCGC00176177-02
• DTXSID00389266
• AKOS015914945
• FT-0641912
• A840616
• NCGC00176177-01
• AB01333092-02
• BRD-K47709646-001-01-4
• 4-butyl-cyclohexyl benzoic acid
• Benzoic acid, 4-(4-butylcyclohexyl)-, trans-
• SCHEMBL5888893
• B5318
• 4-(trans-4-butylcyclohexyl)benzoicacid
• MFCD06658178
• 4-((1s,4r)-4-butylcyclohexyl)benzoic acid
• CHEBI:94042
• CS-0152439
• F16530
• Q27165794
• SCHEMBL5888896
• BFZJIPFMDIHKKI-UHFFFAOYSA-N
• DB-006564
• 4-(trans-4-butylcyclohexyl)benzoic acid
• 4-(trans-4-n-Butylcyclohexyl)benzoic acid
• +Expand

• MDL： MFCD06658178
• InChIKey： BFZJIPFMDIHKKI-HDJSIYSDSA-N
• Inchi： 1S/C17H24O2/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(12-10-15)17(18)19/h9-14H,2-8H2,1H3,(H,18,19)/t13-,14-
• SMILES： C([C@@H]1CC[C@@H](C2C=CC(C(=O)O)=CC=2)CC1)CCC

Computed Properties

• Exact Mass: 260.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 260.178
• Heavy Atom Count: 19
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.84880
• PSA: 37.30000
• Refractive Index: 1.523
• Boiling Point: 397.2°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 188.6±16.7 °C
• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3